methyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate

• IUPAC Name: methyl 4-(7-methoxy-4-oxochromen-3-yl)oxybenzoate
• InChI: InChI=1S/C18H14O6/c1-21-13-7-8-14-15(9-13)23-10-16(17(14)19)24-12-5-3-11(4-6-12)18(20)22-2/h3-10H,1-2H3
• InChI Key: GTECMPMAMKAGNK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CO2)OC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C18H14O6
• Molecular Weight: 326.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to methyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate involves complex reactions, including condensation and ring closure processes. For instance, the synthesis of related compounds such as methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate and 7-(methoxyimino)-4-methyl-2H-chromene-2,8(7H)-dione has been achieved through specific synthetic routes that involve the introduction of functional groups and the formation of chromene structures (Kim et al., 2021); (Bezergiannidou-Balouctsi et al., 1993).

Molecular Structure Analysis

The molecular structure of coumarin derivatives, including methyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate, is characterized by specific crystallographic parameters. For example, the structure of ethyl 2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate, a compound with a similar chromen-3-yl structure, has been elucidated using single-crystal X-ray crystallography, revealing details about its crystal system, cell constants, and hydrogen bonding patterns (Manolov et al., 2012).

Chemical Reactions and Properties

Compounds similar to methyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate undergo various chemical reactions that highlight their reactivity and functional group transformations. For example, the reactions of 7-(methoxyimino)-4-methyl-2H-chromene-2,8(7H)-dione with phosphorus ylides have been studied, leading to the synthesis of substituted benzopyranooxazol-8-ones, demonstrating the compound's potential for chemical modifications and synthesis of novel derivatives (Bezergiannidou-Balouctsi et al., 1993).

Physical Properties Analysis

The physical properties of coumarin derivatives are influenced by their molecular structure, including aspects like solubility, melting points, and crystallinity. While specific data on methyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate is not provided, related compounds exhibit distinct physical characteristics determined by their molecular arrangements and interactions in the solid state, as shown in studies of similar chromen-4-one derivatives (Manolov et al., 2012).

Chemical Properties Analysis

The chemical properties of methyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate, such as reactivity, stability, and interaction with other molecules, can be inferred from studies on related compounds. For instance, the photophysical properties of methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate derivatives have been explored, revealing the impact of substituents on luminescence properties and quantum yields, which are critical for understanding the chemical behavior of these compounds in different environments (Kim et al., 2021).